Cas no 62256-14-8 (Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-)

Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)- structure
62256-14-8 structure
Product Name:Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-
CAS No:62256-14-8
MF:C16H12O2S3
MW:332.460280418396
CID:452254
PubChem ID:71388241
Update Time:2025-04-19

Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-
    • 4-(benzenesulfonyl)-2-phenylsulfanylthiophene
    • DTXSID30810316
    • 4-(Benzenesulfonyl)-2-(phenylsulfanyl)thiophene
    • 62256-14-8
    • Inchi: 1S/C16H12O2S3/c17-21(18,14-9-5-2-6-10-14)15-11-16(19-12-15)20-13-7-3-1-4-8-13/h1-12H
    • InChI Key: FXCIWSYEYIVJHD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CSC(=C1)SC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 332.00006
  • Monoisotopic Mass: 331.99994314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 96.1Ų

Experimental Properties

  • PSA: 34.14
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